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Introduction: A Molecule of Strategic Importance

3-Fluoro-2-iodophenol is a halogenated aromatic compound that serves as a highly versatile
and valuable building block in modern organic synthesis. Its strategic importance stems from
the unique arrangement of three distinct functional groups on a benzene ring: a hydroxyl (-OH)
group, a fluorine (-F) atom, and an iodine (-1) atom. This specific ortho/meta substitution pattern
provides a scaffold with multiple, selectively addressable reactive sites. The presence of both a
stable fluorine atom and a highly reactive carbon-iodine bond makes this molecule a key
intermediate in the synthesis of complex pharmaceuticals and advanced materials.[1] This
guide provides a comprehensive overview of its core chemical properties, synthesis, reactivity,
and applications, offering field-proven insights for laboratory and development settings.

Core Physicochemical and Structural Properties

Understanding the fundamental properties of 3-Fluoro-2-iodophenol is the first step in its
effective application. The molecule's structure and key data points are summarized below.
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Property Value Source(s)
Molecular Formula CeH4FIO [21[3114]
Molecular Weight 238.00 g/mol [2][4]
Monoisotopic Mass 237.92909 Da [2][3]
Appearance Grey low-melting solid [4]

CAS Number 863870-85-3 [2][5]
Predicted pKa 7.52+£0.10 [2]
Predicted XLogP3-AA 2.3 [2][3]
Topological Polar Surface Area  20.2 A2 [2]

The presence of the electron-withdrawing fluorine atom is predicted to increase the acidity
(lower the pKa) of the phenolic proton compared to phenol itself.[1]

Synthesis and Manufacturing: A Directed Metalation
Approach

While various synthetic routes can be envisioned, a common and regioselective strategy for
preparing 3-Fluoro-2-iodophenol involves a directed ortho-metalation (DoM) protocol starting
from 3-fluorophenol. This approach offers precise control over the position of iodination.

Conceptual Workflow for Synthesis

The process leverages a Directed Metalation Group (DMG) to activate a specific C-H bond for
deprotonation and subsequent reaction with an electrophile (in this case, iodine).
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Caption: Directed ortho-Metalation synthesis workflow.
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Detailed Experimental Protocol (Exemplary)

Protection: To a solution of 3-fluorophenol in an appropriate aprotic solvent (e.g., THF), add a
base (e.g., NaH) at 0 °C. Once deprotonation is complete, add a suitable protecting group
that also functions as a DMG, such as diethylcarbamoyl chloride. Allow the reaction to warm
to room temperature and stir until completion.

Metalation: Cool the solution of the protected 3-fluorophenol to -78 °C. Slowly add a strong
lithium base, such as s-butyllithium (s-BuLi) or t-butyllithium (t-BuLi). The DMG directs the
deprotonation specifically to the C2 position, activated by both the DMG and the adjacent
fluorine atom.[1]

lodination: While maintaining the low temperature, add a solution of iodine (I2) in THF. The
iodine acts as an electrophile, quenching the lithiated intermediate to form the C-I bond.

Work-up and Deprotection: Quench the reaction with a saturated aqueous solution of
ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate). The
crude protected product can then be deprotected under basic conditions (e.g., refluxing with
NaOH) to yield 3-Fluoro-2-iodophenol.

Purification: The final product is purified using standard techniques such as column
chromatography on silica gel.

Chemical Reactivity and Synthetic Utility

The synthetic power of 3-Fluoro-2-iodophenol lies in the differential reactivity of its functional

groups. This allows for sequential, controlled modifications, making it a prime precursor for

complex molecular architectures.

Interplay of Functional Groups

The electronic properties of the three substituents dictate the molecule's reactivity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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